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Compound of Interest

Compound Name: Ditetradecyl! adipate

Cat. No.: B15345863

Disclaimer: A comprehensive Safety Data Sheet (SDS) containing detailed health and safety
data specifically for ditetradecyl adipate (CAS No. 26720-19-4) is not publicly available. The
following guide has been compiled using publicly accessible data for ditetradecyl adipate and
related long-chain dialkyl adipates. Information pertaining to related compounds should be
considered for reference purposes only and may not be representative of the specific
toxicological properties of ditetradecyl adipate.

Chemical Identification and Physical Properties

Ditetradecyl adipate, also known as dimyristyl adipate, is the diester of tetradecanol and
adipic acid.[1] It belongs to the class of long-chain dialkyl adipates.

Table 1: Physicochemical Properties of Ditetradecyl Adipate and Related Compounds
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Ditetradecyl o ] . )
Property . Di(tridecyl) Adipate  Diethyl Adipate
Adipate
CAS Number 26720-19-4[2] 16958-92-2 141-28-6
Molecular Formula C34H6604[1] C32H6204 C10H1804
Molecular Weight 538.9 g/mol [1] Not specified 202.25 g/mol
Appearance Not specified Not specified Colorless liquid
Melting Point Not specified Not specified -20 °C
Boiling Point Not specified Not specified 251 °C
Density Not specified Not specified 1.009 g/mL at 25 °C
Dimyristyl adipate, o N ) .
o ) Adipic acid, ditridecyl Diethyl hexanedioate,
Synonyms Hexanedioic acid, 1,6-

i ester Ethyl adipate
ditetradecyl ester[1]

Hazard Identification and Classification

Specific GHS (Globally Harmonized System of Classification and Labelling of Chemicals)
classification for ditetradecyl adipate is not available. For many related adipate esters, such
as di(tridecyl) adipate, they are not classified as hazardous substances. However, some
shorter-chain adipates, like diethyl adipate, may be classified as harmful to aquatic life.

Without specific data, a precautionary approach should be taken when handling ditetradecyl
adipate, assuming it may pose hazards similar to other chemicals of its class until proven
otherwise.

Toxicological Profile (General for Long-Chain Dialkyl
Adipates)

To the best of current knowledge, the toxicological properties of ditetradecyl adipate have not
been thoroughly investigated. The following is a general summary based on data for other
adipate esters.
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o Acute Toxicity: Long-chain dialkyl adipates generally exhibit low acute toxicity via oral and
dermal routes.

o Skin Corrosion/Irritation: Not expected to be a significant skin irritant. Prolonged or repeated
contact may cause mild irritation.

o Serious Eye Damage/Irritation: May cause mild, transient eye irritation upon direct contact.
o Respiratory or Skin Sensitization: Not generally considered to be a skin sensitizer.

o Germ Cell Mutagenicity: Adipate esters have generally not shown evidence of mutagenicity
in standard assays.

» Carcinogenicity: No components of similar adipate esters at levels greater than or equal to
0.1% are identified as probable, possible or confirmed human carcinogens by IARC, ACGIH,
NTP, or OSHA.[3]

e Reproductive Toxicity: Insufficient data available for ditetradecyl adipate.

Experimental Protocols

As no specific toxicological studies for ditetradecyl adipate were found, a generalized
experimental protocol for assessing acute oral toxicity, based on OECD Guideline 420 (Fixed
Dose Procedure), is provided below as an example of how such a substance would be
evaluated.[4]

Title: Acute Oral Toxicity — Fixed Dose Procedure (based on OECD 420)

Objective: To determine the acute oral toxicity of a test substance, providing information on the
hazardous properties and allowing for its classification.

Test Animals: Healthy, young adult rodents (e.qg., rats), typically of a single sex (usually
females, as they are often slightly more sensitive).

Methodology:

 Sighting Study: A preliminary study is conducted to identify the appropriate starting dose. A
single animal is dosed at a specific level (e.g., 300 mg/kg) and observed for signs of toxicity.
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The outcome of this first animal determines the dose for the next animal (either higher or
lower).[4]

e Main Study: Groups of animals of a single sex are dosed in a stepwise procedure using a set
of fixed doses (e.g., 5, 50, 300, 2000 mg/kg).[4]

o Administration of Substance: The test substance is administered in a single dose by gavage
using a stomach tube or a suitable intubation cannula.

o Observations: Animals are observed individually after dosing at least once during the first 30
minutes, periodically during the first 24 hours (with special attention given during the first 4
hours), and daily thereafter, for a total of 14 days.[4]

o Parameters Measured: Observations include changes in skin and fur, eyes, and mucous
membranes, and also respiratory, circulatory, autonomic, and central nervous systems, and
somatomotor activity and behavior pattern. Attention is directed to observations of tremors,
convulsions, salivation, diarrhea, lethargy, sleep, and coma. The time of death, if it occurs, is
recorded.

o Body Weight: Individual animal weights are recorded shortly before the test substance is
administered and at least weekly thereatfter.

o Pathology: At the end of the study, all surviving animals are euthanized and subjected to a
gross necropsy.

Data Analysis: The results are used to classify the substance according to the GHS, based on
the dose at which evident toxicity or mortality is observed.

Visualization of a Chemical Safety Assessment
Workflow

The following diagram illustrates a generalized workflow for assessing the safety of a chemical
substance.
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Caption: A generalized workflow for chemical safety assessment.
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Handling and Storage Recommendations

Based on the general properties of long-chain esters, the following handling and storage
recommendations are provided:

« Handling: Use in a well-ventilated area. Avoid contact with eyes, skin, and clothing. Wash
thoroughly after handling.

e Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as strong oxidizing agents. Keep containers tightly closed when not in use.

First Aid Measures

The following are general first-aid measures and should be adapted based on the specific
circumstances of exposure:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention if symptoms persist.

o Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing and
wash it before reuse. Seek medical attention if irritation develops or persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

 Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Never
give anything by mouth to an unconscious person. Rinse mouth with water. Seek medical
attention.

Conclusion

There is a significant lack of publicly available health and safety data for ditetradecyl adipate.
While it is a member of the long-chain dialkyl adipate family, which generally exhibits low
toxicity, this cannot be assumed for this specific substance. Any work with ditetradecyl adipate
should be conducted with a high degree of caution, implementing standard industrial hygiene
practices. Comprehensive toxicological testing is required to fully characterize its health and
safety profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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